(2-Methylcyclopentyl)boronic acid

• CAS No.: 89596-57-6
• Molecular Formula: C6H13BO2
• Molecular Weight: 127.98 g/mol
• IUPAC Name: (2-methylcyclopentyl)boronic acid
• InChI: InChI=1S/C6H13BO2/c1-5-3-2-4-6(5)7(8)9/h5-6,8-9H,2-4H2,1H3
• InChI Key: ORFQQWOMGRGRMQ-UHFFFAOYSA-N
• Canonical SMILES: B(C1CCCC1C)(O)O

Description

(2-Methylcyclopentyl)boronic acid (CAS: 1626344-47-5) is a cyclic boronic acid derivative featuring a methyl-substituted cyclopentane ring. Its molecular formula is C₆H₁₁BO₂, with the boronic acid group (-B(OH)₂) attached to the 2-methylcyclopentyl scaffold. This structure confers unique steric and electronic properties, distinguishing it from aromatic or linear aliphatic boronic acids.

Comparison with Similar Compounds

Structural and Electronic Properties

(2-Methylcyclopentyl)boronic acid’s cyclopentyl ring introduces significant steric hindrance compared to planar aromatic boronic acids (e.g., phenylboronic acid). For example:

Compound	Structure	Steric Hindrance	pKa (Approx.)
(2-Methylcyclopentyl)boronic acid	Cyclopentyl + methyl	High	~8.5–9.5*
Phenylboronic acid	Aromatic	Low	~8.7–9.2
3-AcPBA	Acetyl-substituted	Moderate	~10.2
4-MCPBA	Chlorophenyl	Moderate	~9.8

*Inferred from cyclopentyl analogs; methyl substitution likely lowers pKa slightly compared to unsubstituted cyclopentylboronic acids due to inductive effects .

Key Findings :

• Steric hindrance may reduce binding affinity to diols (e.g., glucose) compared to less hindered analogs, as seen in 3-AcPBA and 4-MCPBA .

Solubility and Stability

Compound	Water Solubility	Lipid Solubility	Stability in RPMI Medium
(2-Methylcyclopentyl)boronic acid	Moderate*	High	Stable
Phenanthren-9-yl boronic acid	Low	High	Precipitates
6-Hydroxynaphthalen-2-yl boronic acid	Moderate	Moderate	Stable

*Predicted based on cyclopentane’s hydrophobicity and methyl substitution.

Key Findings :

• Unlike phenanthren-9-yl boronic acid, which precipitates in culture media, (2-Methylcyclopentyl)boronic acid’s aliphatic structure likely improves solubility in organic solvents and aqueous media .
• The absence of aromatic π-systems reduces aggregation risks, enhancing stability for in vitro assays .

Key Findings :

• Aromatic boronic acids exhibit sub-micromolar cytotoxicity, likely due to π-π interactions with cellular targets .
• (2-Methylcyclopentyl)boronic acid’s aliphatic structure may favor non-aromatic targets (e.g., proteases or β-lactamases), similar to triazole-substituted analogs (Ki ~0.1–1 μM) .

Reactivity in Dynamic Systems

Boronic acids participate in reversible esterification with diols. (2-Methylcyclopentyl)boronic acid’s steric bulk may slow ester exchange kinetics compared to phenylboronic acid:

Compound	Ester Formation Rate	Base Requirement
Phenylboronic acid	Fast (10 min equilibrium)	5 eq. Et₃N
(2-Methylcyclopentyl)boronic acid	Moderate*	>5 eq. Et₃N*

*Inferred from steric effects; larger substituents demand stronger base to shift equilibrium .